Cas no 941995-95-5 (N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide)

• Product Name: N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide
• CAS No: 941995-95-5
• MF: C₁₄H₂₄N₂O₅
• MW: 300.350764274597
• CID: 5502557
• Update Time: 2025-07-16

N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N-(3-hydroxypropyl)oxamide
• N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide

• Inchi： 1S/C14H24N2O5/c17-8-4-7-15-12(18)13(19)16-9-11-10-20-14(21-11)5-2-1-3-6-14/h11,17H,1-10H2,(H,15,18)(H,16,19)
• InChI Key： WKRBLMNODKKMCY-UHFFFAOYSA-N
• SMILES： C(NCCCO)(=O)C(NCC1OC2(CCCCC2)OC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide

Recent Advances in the Study of N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide (CAS: 941995-95-5)

The compound N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide (CAS: 941995-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic and diamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a drug candidate, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the key areas of research has been the optimization of the synthetic route for N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The method involves a multi-step reaction sequence starting from 1,4-dioxaspiro[4.5]decane-2-carbaldehyde, followed by reductive amination and subsequent coupling with N-(3-hydroxypropyl)ethanediamide. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's ability to modulate key enzymatic pathways. For instance, research conducted at the University of Cambridge demonstrated that N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide acts as a potent inhibitor of histone deacetylases (HDACs), particularly HDAC6. This inhibition has been linked to neuroprotective effects in models of Alzheimer's disease, suggesting potential therapeutic applications for neurodegenerative conditions.

Another significant finding comes from a 2024 study in the journal Bioorganic & Medicinal Chemistry Letters, which explored the compound's role in metabolic regulation. The research revealed that N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide enhances insulin sensitivity in adipocytes by activating AMP-activated protein kinase (AMPK). This mechanism positions the compound as a potential candidate for treating type 2 diabetes and related metabolic syndromes.

Despite these promising results, challenges remain in the development of N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further structural optimization to improve its metabolic stability. Additionally, toxicity profiles are still under investigation, with preliminary data suggesting a need for careful dose optimization to minimize off-target effects.

In conclusion, N'-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N-(3-hydroxypropyl)ethanediamide (CAS: 941995-95-5) represents a promising molecule with diverse therapeutic potential. Ongoing research aims to address its pharmacokinetic and safety limitations while exploring its applications in neurodegenerative and metabolic diseases. The compound's unique chemical structure and biological activity make it a compelling subject for future studies in the chemical biology and pharmaceutical fields.